N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]nicotinamide

• IUPAC Name: N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H15N3O2S/c1-25-17-9-8-13(20-23-15-6-2-3-7-18(15)26-20)11-16(17)22-19(24)14-5-4-10-21-12-14/h2-12H,1H3,(H,22,24)
• InChI Key: KJTXBFFDLUUYKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=CC=CC=C3S2)NC(=O)C4=CN=CC=C4
• Molecular Formula: C20H15N3O2S
• Molecular Weight: 361.4 g/mol

Description

Benzothiazoles are a class of heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their pharmaceutical and biological activity and are used in various fields such as medicinal chemistry, dyes, and functional materials.

Synthesis Analysis

Benzothiazoles can be synthesized through various methods. One common method involves the condensation of 2-aminothiophenol with aldehydes or ketones. Other synthetic pathways include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of benzothiazoles involves a benzene ring fused to a thiazole ring. The exact structure of “N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]nicotinamide” would require more specific information.

Chemical Reactions Analysis

Benzothiazoles can participate in various chemical reactions. For instance, they can act as catalysts or ligands in organic synthesis reactions to facilitate the progress of various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazoles can vary greatly depending on their specific structure. Some benzothiazole derivatives have shown luminescent properties.

Mechanism of Action

The mechanism of action of benzothiazoles can vary depending on their specific structure and the biological system they interact with. Some benzothiazoles have shown anti-tubercular activity, with better inhibition potency found in new benzothiazole derivatives against M. tuberculosis.

Safety and Hazards

The safety and hazards associated with benzothiazoles can vary depending on their specific structure. It’s important to handle these compounds with care and follow appropriate safety protocols.

Future Directions

Benzothiazoles continue to be an area of interest in various fields due to their wide range of biological activities and pharmaceutical value. Future research may focus on developing new synthetic methods and exploring their potential applications.